
Purifying Recombinant Human SIRT6: A Detailed
Protocol for Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Sirtuin modulator 6

Cat. No.: B2996200 Get Quote

Application Note
Sirtuin 6 (SIRT6) is a critical enzyme involved in a wide array of cellular processes, including

DNA repair, metabolism, and inflammation.[1][2] As a NAD+-dependent deacetylase, SIRT6

targets histone and non-histone proteins, playing a significant role in maintaining genomic

stability and regulating glucose homeostasis.[1] Given its therapeutic potential for age-related

diseases and cancer, the production of high-purity, active recombinant human SIRT6 is

essential for research and drug development professionals.

This document provides a comprehensive protocol for the expression and purification of

recombinant human SIRT6 from Escherichia coli. The described method employs a multi-step

chromatographic process, including affinity, ion-exchange, and size-exclusion chromatography,

to achieve high purity and yield. Additionally, protocols for confirming protein activity are

outlined.

Signaling Pathway
SIRT6 is a central node in signaling pathways that govern cellular responses to stress and

metabolic state. One key pathway involves its role in DNA damage response and inflammation.

Upon DNA damage, SIRT6 is recruited to break sites where it promotes repair. SIRT6 also

deacetylates the p65 subunit of NF-κB, a master regulator of inflammation, thereby inhibiting

the expression of pro-inflammatory genes. This dual role highlights SIRT6 as a crucial link

between genome integrity and inflammatory signaling.
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Expression of Tagged SIRT6 in E. coli

Cell Lysis & Lysate Clarification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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